1-(3-bromobenzyl)-4-sec-butylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-bromobenzyl)-4-sec-butylpiperazine is a chemical compound that belongs to the class of piperazine derivatives. It has gained significant attention in scientific research due to its potential applications in medicinal chemistry.
Mechanism of Action
The mechanism of action of 1-(3-bromobenzyl)-4-sec-butylpiperazine is not fully understood. However, it has been suggested that it may act by inhibiting the proliferation of cancer cells through the induction of apoptosis. Additionally, it has been reported to inhibit the growth of bacterial cells by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in several scientific publications. It has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9 pathways. Additionally, it has been reported to inhibit the growth of bacterial cells by disrupting the bacterial cell membrane, leading to cell death.
Advantages and Limitations for Lab Experiments
One of the significant advantages of 1-(3-bromobenzyl)-4-sec-butylpiperazine is its potential applications in medicinal chemistry. It has been shown to exhibit significant activity against various cancer cell lines and bacterial strains, making it a promising candidate for drug development. However, one of the limitations of this compound is its low solubility in water, which may pose challenges in its formulation for clinical use.
Future Directions
There are several future directions for the study of 1-(3-bromobenzyl)-4-sec-butylpiperazine. One of the potential directions is to investigate its potential applications in combination therapy with other anticancer drugs. Additionally, further studies are required to elucidate the mechanism of action of this compound fully. Moreover, it would be interesting to explore the potential applications of this compound in other disease areas, such as infectious diseases.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicinal chemistry. It has been shown to exhibit significant activity against various cancer cell lines and bacterial strains, making it a promising candidate for drug development. Further studies are required to elucidate its mechanism of action fully and explore its potential applications in other disease areas.
Synthesis Methods
The synthesis of 1-(3-bromobenzyl)-4-sec-butylpiperazine involves the reaction of 3-bromobenzyl chloride with sec-butylpiperazine in the presence of a base. The reaction is carried out under reflux conditions, and the resulting product is purified through column chromatography. This method has been reported in several scientific publications, and it has been shown to yield high purity and yield of the final product.
Scientific Research Applications
1-(3-bromobenzyl)-4-sec-butylpiperazine has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit significant activity against various cancer cell lines, including breast, lung, and colon cancer. Additionally, it has been reported to possess antimicrobial activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli.
properties
IUPAC Name |
1-[(3-bromophenyl)methyl]-4-butan-2-ylpiperazine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23BrN2/c1-3-13(2)18-9-7-17(8-10-18)12-14-5-4-6-15(16)11-14/h4-6,11,13H,3,7-10,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMYTXVXDWDWUTO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)N1CCN(CC1)CC2=CC(=CC=C2)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23BrN2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.